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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of trans-4'-pentyl-bicyclohexyl-
carboxylic acid, a versatile organic compound with significant applications in materials science
and potential pharmacological activities. This document details its chemical structure,
physicochemical properties, synthesis methodologies, and analytical characterization.
Furthermore, it explores its established role as a liquid crystal intermediate and investigates its
potential as an anti-inflammatory, analgesic, and antifungal agent through the inhibition of
lanosterol 14a-demethylase. Detailed experimental protocols, quantitative data, and pathway
visualizations are provided to support further research and development.

Chemical Structure and Properties

trans-4'-Pentyl-bicyclohexyl-carboxylic acid is an organic compound featuring a bicyclohexyl
core substituted with a pentyl group and a carboxylic acid moiety in a trans configuration.[1]

Chemical Structure:
Caption: Chemical structure of trans-4'-pentyl-bicyclohexyl-carboxylic acid.

Table 1: Physicochemical Properties
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Property Value Reference
(1r,4r)-4'-Pentyl-1,1'-

IUPAC Name ) ) ) [2]
bi(cyclohexyl)-4-carboxylic acid

CAS Number 65355-33-1 [1]

Molecular Formula C1sH3202 [1]

Molecular Weight 280.45 g/mol [1]

Appearance White to off-white solid

Density (Predicted)

0.980 = 0.06 g/cm?

[3]

Boiling Point (Predicted)

400.2 £13.0 °C

[3]

Flash Point

193 °C

[3]

pKa (Predicted)

490+0.10

Vapor Pressure

1.6E-07 mmHg at 25°C

[3]

Solubility

Soluble in organic solvents

[1]

Synthesis of trans-4'-Pentyl-bicyclohexyl-carboxylic

Acid

The synthesis of trans-4'-pentyl-bicyclohexyl-carboxylic acid can be achieved through various

routes, with methods developed for both laboratory and industrial scales. A common approach

involves a two-stage process starting from a substituted benzoic acid derivative.

General Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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